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Compound of Interest

Compound Name: PF-06424439

Cat. No.: B15613075 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential information on the proper disposal

procedures for PF-06424439, a potent and selective DGAT2 inhibitor. While specific

institutional protocols must always be followed, this document outlines the critical steps and

considerations for managing this compound post-experimentation.

Chemical and Physical Properties
A thorough understanding of a compound's properties is the first step toward safe handling and

disposal. Below is a summary of the key characteristics of PF-06424439.
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Property Value

Molecular Weight 536.05 g/mol [1]

Formula C₂₂H₂₆ClN₇O・CH₄O₃S[1]

Purity ≥98%[1]

Solubility Soluble in Water and DMSO to 100 mM[1][2]

CAS Number 1469284-79-4[1]

Storage (Solid)

Desiccate at Room Temperature[1][3]; -20°C for

long-term (≥ 4 years)[2]; Powder -20°C for 3

years, 4°C for 2 years[4]

Storage (In Solvent)
-80°C for 6 months to 1 year; -20°C for 1 to 6

months[4][5][6]

Disposal Protocol: A Step-by-Step Approach
The disposal of PF-06424439, as with any laboratory chemical, must be conducted in a

manner that neutralizes or minimizes its potential hazards. The following procedure is a general

guideline and should be adapted to comply with local regulations and institutional safety

protocols.

1. Personal Protective Equipment (PPE): Before handling PF-06424439 for disposal, ensure

you are wearing appropriate PPE, including:

Safety goggles or a face shield

Chemical-resistant gloves (nitrile or neoprene)

A laboratory coat

2. Waste Segregation:

Solid Waste: Collect any solid PF-06424439, along with any contaminated consumables

(e.g., weighing paper, pipette tips), in a designated, clearly labeled hazardous waste

container.
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Liquid Waste: Solutions containing PF-06424439 should be collected in a separate, sealed,

and clearly labeled hazardous waste container. Do not mix with other solvent waste unless

permitted by your institution's waste management plan. Note the composition of the solvent

on the waste label.

Sharps: Any contaminated sharps, such as needles or razor blades, must be disposed of in a

designated sharps container.

3. Decontamination:

Decontaminate any surfaces or non-disposable equipment that may have come into contact

with PF-06424439. Use a suitable cleaning agent as recommended by your institution's

safety office.

4. Waste Storage and Collection:

Store hazardous waste containers in a designated, secure area away from incompatible

materials.

Arrange for the collection of the hazardous waste by your institution's environmental health

and safety (EHS) department or a licensed chemical waste disposal contractor.

Crucially, always consult the manufacturer's Safety Data Sheet (SDS) for PF-06424439 for

specific disposal instructions. If an SDS is not readily available, contact the supplier to obtain

one.

Experimental Workflow for Chemical Handling and
Disposal
The following diagram illustrates a standard workflow for the safe handling and disposal of a

chemical agent like PF-06424439 in a laboratory setting.
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Figure 1. A generalized workflow for the safe laboratory handling and disposal of chemical
compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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